Cas no 955640-52-5 (2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

• Product Name: 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• CAS No: 955640-52-5
• MF: C₂₁H₁₆F₂N₂O₂S
• MW: 398.425750732422
• CID: 6284554
• PubChem ID: 16943344
• Update Time: 2025-10-30

2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• 2,6-difluoro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• 955640-52-5
• AKOS024647122
• 2,6-difluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
• 2,6-difluoro-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
• F2416-0559

• Inchi： 1S/C21H16F2N2O2S/c22-16-3-1-4-17(23)19(16)20(26)24-15-7-6-13-8-9-25(12-14(13)11-15)21(27)18-5-2-10-28-18/h1-7,10-11H,8-9,12H2,(H,24,26)
• InChI Key： VHJKNYNEIKJGPZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC2C=C(C=CC=2CC1)NC(C1C(=CC=CC=1F)F)=O)=O

Computed Properties

• Exact Mass: 398.09005526g/mol
• Monoisotopic Mass: 398.09005526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.6Ų

Additional information on 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

2,6-Difluoro-N-2-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955640-52-5): A Comprehensive Overview

2,6-Difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955640-52-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines and is characterized by its unique structural features, including a thiophene ring and difluorobenzamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activities, 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One of the key areas of interest is its activity as a selective inhibitor of protein kinases. Protein kinases play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. The ability of this compound to selectively inhibit specific protein kinases makes it a promising candidate for the development of targeted therapies.

Recent studies have also explored the anti-inflammatory properties of 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide. In vitro and in vivo experiments have demonstrated that this compound can effectively reduce inflammation by modulating the expression and activity of pro-inflammatory cytokines. This property has significant implications for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide has been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and prolonged half-life make it suitable for oral administration and long-term therapeutic use.

In addition to its therapeutic potential, 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide has been evaluated for its safety profile. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its further development as a safe and effective drug candidate.

The clinical development of 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide is currently underway. Phase I clinical trials have been initiated to assess its safety and tolerability in humans. Preliminary results from these trials are encouraging and suggest that this compound has a favorable safety profile with no significant adverse events reported.

Future research on 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide will focus on optimizing its formulation for improved efficacy and patient compliance. Additionally, efforts will be directed towards identifying novel delivery systems that can enhance its bioavailability and reduce dosing frequency.

In conclusion, 2,6-difluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955640-52-5) represents a promising compound with diverse therapeutic applications. Its unique structural features and biological activities make it a valuable asset in the ongoing efforts to develop new treatments for various diseases. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great potential to improve patient outcomes and contribute to the field of medicinal chemistry.